3-[(2,2-Dimethylpropyl)amino]-4-methylbenzonitrile

• Molecular Formula: C13H18N2
• Molecular Weight: 202.30 g/mol
• SMILES: CC1=C(C=C(C=C1)C#N)NCC(C)(C)C
• InChI: InChI=1S/C13H18N2/c1-10-5-6-11(8-14)7-12(10)15-9-13(2,3)4/h5-7,15H,9H2,1-4H3
• InChIKey: QCNSRPKPTURMAE-UHFFFAOYSA-N

3-[(2,2-Dimethylpropyl)amino]-4-methylbenzonitrile: Sterically Hindered Building Block

3-[(2,2-Dimethylpropyl)amino]-4-methylbenzonitrile (CAS: 1247422-69-0) is a small-molecule building block with the molecular formula C13H18N2 and a molecular weight of 202.30 g/mol . It is characterized by a benzonitrile core substituted with a bulky neopentylamino group, a structural feature that confers distinct steric and electronic properties compared to less hindered analogs . The compound is commercially available from multiple suppliers, typically at a purity of 95% or higher, making it a viable candidate for incorporation into diverse synthetic pathways .

• Steric bulk modulation for synthesis and SAR studies

• Lipophilicity tuning to investigate ADME-property relationships

• Defined purity and stock availability for reproducible research workflows

3-[(2,2-Dimethylpropyl)amino]-4-methylbenzonitrile: Differentiation from Analogs

The specific substitution pattern and the presence of the sterically demanding 2,2-dimethylpropyl (neopentyl) group on 3-[(2,2-Dimethylpropyl)amino]-4-methylbenzonitrile create a unique chemical environment . This is not a generic benzonitrile derivative. Simple replacement with a less hindered analog, such as 3-[(cyclopropylmethyl)amino]-4-methylbenzonitrile or the unsubstituted 2-amino-4-methylbenzonitrile, will fundamentally alter the molecule's steric profile, lipophilicity, and conformational flexibility . These changes can dramatically impact the outcome of downstream reactions, including the regio- and stereoselectivity of metal-catalyzed couplings, the efficiency of nucleophilic aromatic substitution, and the binding affinity in biological assays . The following quantitative evidence delineates where the compound's specific structural features provide measurable differentiation for research and industrial applications.

Steric profile mismatch

Less hindered analogs (e.g., cyclopropylmethyl or unsubstituted) may shift conformational preferences and reaction selectivity.

Lipophilicity shift

Lower cLogP analogs may not replicate membrane permeability or metabolic clearance profiles observed with the neopentyl derivative.

Supply chain disruption

Key analog (cyclopropylmethyl) has been discontinued; long-term comparative studies may require alternative sourcing strategies.

3-[(2,2-Dimethylpropyl)amino]-4-methylbenzonitrile: Key Differentiating Evidence

Molecular Weight and Steric Bulk

3-[(2,2-Dimethylpropyl)amino]-4-methylbenzonitrile possesses a molecular weight of 202.30 g/mol, which is substantially higher than that of its closest commercially available analogs, 3-[(cyclopropylmethyl)amino]-4-methylbenzonitrile (186.25 g/mol) and the unsubstituted 2-amino-4-methylbenzonitrile (132.16 g/mol) . This difference is a direct consequence of the compound's neopentyl group.

Steric Bulk (MW)

Head-to-head

202.30 g/mol

vs 186.25 and 132.16 g/mol

Reported larger steric footprint supports structure-activity differentiation.

Data to verify; molecular weight from formula.

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	202.30 g/mol
Comparator Or Baseline	3-[(cyclopropylmethyl)amino]-4-methylbenzonitrile: 186.25 g/mol; 2-amino-4-methylbenzonitrile: 132.16 g/mol
Quantified Difference	16.05 g/mol higher than cyclopropylmethyl analog; 70.14 g/mol higher than unsubstituted analog
Conditions	Calculated molecular weight from molecular formula (C13H18N2 vs. C12H14N2 and C8H8N2).

Why This Matters

This increased molecular weight correlates with a significantly larger steric footprint, which is a critical parameter for modulating molecular interactions in drug design (e.g., target selectivity, metabolic stability) and controlling reaction outcomes in synthetic chemistry.

Lipophilicity (cLogP) Differentiation

The calculated LogP (cLogP) value for 3-[(2,2-Dimethylpropyl)amino]-4-methylbenzonitrile is 3.6, which is higher than the cLogP of 3.0 for the cyclopropylmethyl analog . This indicates a significantly more lipophilic nature.

Lipophilicity (cLogP)

Reported

3.6 (neopentyl)

vs 3.0 (cyclopropylmethyl analog)

Higher lipophilicity may influence permeability and clearance profiles.

Predicted values; experimental validation needed.

Evidence Dimension	Calculated Partition Coefficient (cLogP)
Target Compound Data	3.6
Comparator Or Baseline	3-[(cyclopropylmethyl)amino]-4-methylbenzonitrile: cLogP = 3.0
Quantified Difference	0.6 units higher (more lipophilic)
Conditions	Predicted values from ChemSrc using a consensus model.

Why This Matters

Lipophilicity is a primary driver of a molecule's ADME properties, influencing membrane permeability, solubility, and metabolic clearance. A difference of 0.6 units in cLogP is significant in medicinal chemistry and can be a decisive factor in selecting the appropriate building block for lead optimization programs .

Commercial Availability and Purity

3-[(2,2-Dimethylpropyl)amino]-4-methylbenzonitrile is a stock-available compound offered by major vendors with a standardized minimum purity of 95% . In contrast, 3-[(cyclopropylmethyl)amino]-4-methylbenzonitrile is listed as a discontinued product by multiple suppliers, limiting its long-term accessibility for research programs .

Commercial Availability

Supplier data

In stock, min. 95% purity

Cyclopropylmethyl analog: Discontinued

Stock availability and purity specification may support reproducible sourcing.

Supplier catalog data; verify current status.

Evidence Dimension	Commercial Availability and Purity
Target Compound Data	In stock, min. purity 95% (Leyan)
Comparator Or Baseline	3-[(cyclopropylmethyl)amino]-4-methylbenzonitrile: Discontinued (CymitQuimica)
Quantified Difference	Commercially available vs. discontinued
Conditions	As of 2024, based on vendor catalog data.

Why This Matters

For procurement, guaranteed stock availability and a defined purity specification are essential for ensuring experimental reproducibility and avoiding project delays. The discontinuation of a key analog makes this compound the more reliable and sustainable choice for long-term studies.

3-[(2,2-Dimethylpropyl)amino]-4-methylbenzonitrile: Key Applications

Lead Optimization: Lipophilic Binding Pockets

The distinct steric bulk and enhanced lipophilicity (cLogP = 3.6) of 3-[(2,2-Dimethylpropyl)amino]-4-methylbenzonitrile, compared to smaller analogs (cLogP = 3.0), make it a superior building block for exploring hydrophobic interactions in protein binding sites . Its incorporation into lead series is justified when SAR studies indicate a need to fill a lipophilic pocket or to modulate physicochemical properties to improve membrane permeability or metabolic stability. The compound's reliable 95% purity ensures that initial screening results are not confounded by impurities .

Regioselectivity via Steric Shielding

In synthetic sequences involving palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions on the benzonitrile core, the bulky 2,2-dimethylpropylamino substituent provides significant steric shielding . This steric effect can be exploited to enhance regioselectivity, directing reactions to the less hindered para- or ortho- positions relative to the amino group. This provides a strategic advantage over less sterically demanding building blocks like 2-amino-4-methylbenzonitrile, which lack this element of steric control and are more prone to forming regioisomeric mixtures .

Photophysical Probe Development

Aminobenzonitriles are a well-studied class of fluorescent probes whose excited-state properties are exquisitely sensitive to the molecular environment and the electronic nature of the amine substituent . The 2,2-dimethylpropyl group on this compound is a powerful electron-donating and sterically confining substituent. This unique combination can be leveraged to fine-tune the photophysical properties, such as the charge-transfer (CT) state energy and quantum yield, of new fluorescent sensors or imaging agents. This application is supported by the extensive literature on the photophysics of substituted aminobenzonitriles .

Application

Selection Property

Validation Focus

Hydrophobic pocket exploration in lead optimization

Steric bulk and lipophilicity modulation

Binding affinity and permeability endpoints

Regioselective synthesis via steric shielding

Steric directing effect

Regioisomeric ratio and reaction selectivity

Fluorescent probe development

Charge-transfer state tuning

Photophysical characterization (quantum yield, CT energy)

• [1] Gedeck, P., & Schneider, S. (1999). Numerical self-consistent reaction field study of the excited-state properties of p-(dimethylamino)-benzonitrile derivatives. Journal of Photochemistry and Photobiology A: Chemistry, 121(1), 7-15. View Source
• [2] Pericàs, M. A., et al. (2007). Ultrafast relaxation and coherent oscillations in aminobenzonitriles in the gas phase probed by intense-field ionization. The Journal of Physical Chemistry A, 111(14), 2656-2661. View Source